Cas no 1779956-96-5 (6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

• Product Name: 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• CAS No: 1779956-96-5
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 5171912
• Update Time: 2026-03-04

6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• Inchi： 1S/C7H5N3O3/c11-4-1-2-5-8-9-6(7(12)13)10(5)3-4/h1-3,11H,(H,12,13)
• InChI Key： QEISQNKJIQSYKH-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(O)=O)N1C=C(O)C=C2

Additional information on 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS: 1779956-96-5)

6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS: 1779956-96-5) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the triazolopyridine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with improved selectivity and potency against specific kinase targets. The study highlighted the compound's versatility as a scaffold for designing targeted therapies, particularly in oncology.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the antimicrobial properties of 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid were explored. The compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the carboxylic acid moiety and the hydroxy group play a critical role in binding to bacterial enzymes, thereby inhibiting their function. These findings suggest potential applications in addressing antibiotic resistance.

Further research has also delved into the compound's pharmacokinetic properties. A preclinical study (2023) evaluated its bioavailability and metabolic stability, revealing favorable absorption and distribution profiles. However, the study noted that further structural modifications may be required to enhance its half-life and reduce potential off-target effects. These insights are crucial for advancing the compound into clinical trials.

In summary, 6-hydroxy-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS: 1779956-96-5) represents a promising candidate for drug development, with applications spanning oncology, infectious diseases, and beyond. Ongoing research aims to optimize its properties and expand its therapeutic potential, making it a compound of significant interest in the chemical biology and pharmaceutical communities.